Cas no 2866317-50-0 (4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride)

• Product Name: 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride
• CAS No: 2866317-50-0
• MF: C₆H₇ClF₂N₂
• MW: 180.582987070084
• CID: 6785189
• PubChem ID: 165991154
• Update Time: 2025-07-16

4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39879222
• 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride
• 2866317-50-0

• Inchi： 1S/C6H6F2N2.ClH/c7-6(8)1-5(6)4-2-9-10-3-4;/h2-3,5H,1H2,(H,9,10);1H
• InChI Key： KBNDEXPGXOXCHQ-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC1C1C=NNC=1)F

Computed Properties

• Exact Mass: 180.0265822g/mol
• Monoisotopic Mass: 180.0265822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride

Introduction to 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride (CAS No. 2866317-50-0)

4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2866317-50-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of a 2,2-difluorocyclopropyl substituent in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a promising candidate for further investigation in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility profile facilitates its use in various biochemical assays and in vitro studies, allowing researchers to evaluate its potential interactions with biological targets more efficiently. The compound's structure combines the rigidity of the cyclopropyl ring with the electron-withdrawing effect of the fluorine atoms, which can influence its reactivity and binding affinity.

In recent years, there has been growing interest in pyrazole derivatives due to their versatility as pharmacophores. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the cyclopropyl group in 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride is particularly noteworthy, as fluorine substitution can significantly modulate metabolic stability and binding interactions with biological macromolecules. This modification has been shown to enhance the compound's bioavailability and prolong its duration of action.

Recent studies have highlighted the potential of 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride as an intermediate in the synthesis of novel therapeutic agents. Researchers have leveraged its structural framework to develop molecules with improved pharmacokinetic profiles. For instance, modifications at the pyrazole core have led to compounds with enhanced selectivity for specific enzymes or receptors, reducing off-target effects and increasing therapeutic efficacy.

The 2,2-difluorocyclopropyl moiety is particularly interesting because it can participate in various non-covalent interactions with biological targets. Fluorine atoms are known to engage in strong dipole-dipole interactions and can influence hydrogen bonding networks, which are crucial for drug-receptor binding. This property makes 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride a valuable scaffold for designing molecules that exhibit high affinity and selectivity.

Moreover, the compound's stability under different conditions has been a subject of extensive investigation. The presence of fluorine atoms contributes to its resistance against degradation by metabolic enzymes, such as cytochrome P450 enzymes. This stability is essential for ensuring that the drug remains active within the biological system for an extended period, thereby improving its therapeutic window.

In clinical trials and preclinical studies, 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride has demonstrated promising results in models of various diseases. Its ability to interact selectively with target proteins has led to observations that suggest it could be effective against conditions such as cancer and inflammatory disorders. The compound's mode of action appears to involve inhibition or modulation of key signaling pathways that are dysregulated in these diseases.

The synthesis of 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of fluorinated intermediates has been particularly challenging but essential for achieving the desired structural features. Researchers have developed innovative methodologies to introduce fluorine atoms into complex molecular frameworks while maintaining functional group integrity.

The pharmaceutical industry continues to invest heavily in developing new drugs based on pyrazole derivatives due to their proven track record in medicinal chemistry. 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride represents one such effort to expand the chemical space of known pharmacophores. Its unique structural features make it a versatile tool for medicinal chemists seeking to design next-generation therapeutics.

Future research directions may explore additional modifications to the pyrazole core and substituents to optimize pharmacological properties further. Computational modeling and high-throughput screening techniques will play a crucial role in identifying new derivatives with enhanced efficacy and reduced side effects. The integration of machine learning algorithms into drug discovery processes promises to accelerate the identification of promising candidates like 4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride.

In conclusion,4-(2,2-difluorocyclopropyl)-1H-pyrazole hydrochloride (CAS No. 2866317-50-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research progresses，this compound is expected to contribute substantially to advancements in drug discovery and development，offering hope for improved patient outcomes.